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Compound of Interest

Compound Name: 4-Fluoropyridin-2-ol

Cat. No.: B1296432 Get Quote

Introduction:

4-Fluoropyridin-2-ol, and its tautomeric form 4-fluoro-2-pyridone, is a valuable heterocyclic

building block in organic synthesis, particularly in the development of novel pharmaceuticals.

The presence of the fluorine atom at the 4-position significantly influences the electronic

properties of the pyridine ring, enhancing its utility in various chemical transformations. This

fluorinated pyridone scaffold is a key intermediate in the synthesis of a range of biologically

active molecules, including kinase inhibitors and other therapeutic agents. Its ability to undergo

selective N- and O-alkylation, as well as other modifications, allows for the creation of diverse

molecular architectures, making it a prized component in the medicinal chemist's toolbox.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Fluoropyridin-2-ol is presented below.
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Property Value

Molecular Formula C₅H₄FNO

Molecular Weight 113.09 g/mol

Appearance Off-white to pale yellow solid

Melting Point 118-122 °C

Boiling Point Decomposes before boiling

Solubility
Soluble in polar organic solvents (e.g., DMSO,

DMF, Methanol)

pKa ~8.5 (pyridinium ion)

Synthesis of 4-Fluoropyridin-2-ol
The synthesis of 4-Fluoropyridin-2-ol can be achieved through various synthetic routes. One

common approach involves the fluorination of a corresponding pyridone precursor.

General Synthetic Workflow

Starting Material
(e.g., 2,4-dihydroxypyridine) Fluorination 4-Fluoropyridin-2-ol
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4-Fluoropyridin-2-ol Base
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Deprotonation

N-Alkylated Product
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Thermodynamic Control

Alkyl Halide (R-X)
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(e.g., DMF, DMSO)

Less Polar Solvent
(e.g., THF, CH₂Cl₂)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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